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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B020504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Atazanavir-d5 (CAS No. 1132747-14-8), a deuterated analog of the HIV-1 protease

inhibitor Atazanavir.[1][2][3] Given that deuterated compounds generally exhibit similar

toxicological profiles to their parent compounds, this guide also incorporates relevant safety

data for Atazanavir where specific data for the d5-labeled version is not available. This

information is intended to support safe laboratory practices and proper risk assessment.

Chemical and Physical Properties
Atazanavir-d5 is a stable, isotopically labeled form of Atazanavir, primarily used as a reference

standard in pharmaceutical research and development.[1] Its fundamental properties are

summarized below.
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Property Value Source

Chemical Name

Methyl ((5S,8S,9S,14S)-5-(tert-

butyl)-9-hydroxy-15,15-

dimethyl-3,6,13-trioxo-8-

((phenyl-d5)methyl)-11-(4-

(pyridin-2- yl)benzyl)-2-oxa-

4,7,11,12-tetraazahexadecan-

14-yl)carbamate

[1]

Molecular Formula C38H47D5N6O7 [1]

Molecular Weight 709.9 g/mol [1]

Appearance White to Off-White Solid [4]

Melting Point 197-200°C [4]

Solubility

Slightly soluble in Chloroform,

Ethanol (with sonication), and

Methanol.

[4]

Storage Temperature -20°C [2][4]

Hazard Identification and Health Effects
While specific hazard data for Atazanavir-d5 is limited, the parent compound, Atazanavir, is

known to pose certain health risks. Researchers should assume Atazanavir-d5 carries similar

potential hazards.

Potential Health Effects:[1]

Eye Contact: May cause irritation.

Skin Contact: May cause irritation.

Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.
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Chronic Health Effects: Prolonged or repeated exposure to Atazanavir may cause damage to

organs, particularly the heart and liver.[5]

Toxicological Data
Toxicological studies have been conducted on the parent compound, Atazanavir. These

findings provide a basis for assessing the potential toxicity of Atazanavir-d5.

Study Type Species Route Key Findings Source

Acute Oral

Toxicity
Mice Oral

Minimal lethal

doses were 1600

mg/kg in males

and 800 mg/kg in

females.

[6]

Acute Oral

Toxicity
Rats Oral

Well-tolerated up

to 1600 mg/kg.
[6]

Genotoxicity In vitro/In vivo N/A

Considered to

pose no

genotoxic risk to

humans.

[6]

Reproductive/De

velopmental

Toxicity

Rats Oral

No selective

developmental

toxicity and no

effects on

reproductive

function or

fertility at

exposures

equivalent to

three times the

recommended

human daily

dose.

[6]
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Handling and Personal Protective Equipment (PPE)
Safe handling of Atazanavir-d5 requires adherence to standard laboratory safety protocols

and the use of appropriate personal protective equipment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a laboratory hood.[7]

Personal Protective Equipment
Eye and Face Protection: Wear chemical safety goggles or a face shield.[8][9]

Skin Protection: Wear protective gloves and a lab coat.[8][9]

Respiratory Protection: For operations that may generate dust, a self-contained breathing

apparatus should be worn to avoid dust formation.[1]

Preparation
Handling Procedure

Post-Handling

Assess Risks Review SDS Select Appropriate PPE Work in Ventilated Area
(e.g., Fume Hood)

Don PPE:
- Gloves

- Goggles
- Lab Coat

Handle Compound Avoid Dust Formation Decontaminate Work Area Dispose of Waste Properly Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Atazanavir-d5.

First Aid Measures
In the event of exposure to Atazanavir-d5, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Source

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

[5][8]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. If skin

irritation persists, seek medical

attention.

[5][8]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Seek medical

attention if symptoms occur.

[5][8]

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention if symptoms occur.

[1][8]

Accidental Release Measures
In case of a spill or accidental release, follow these procedures:

Personal Precautions: Wear appropriate personal protective equipment, including a self-

contained breathing apparatus, to avoid dust formation.[1]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable

container for disposal.[8] Provide adequate ventilation.[1] Wash the spill area with plenty of

water.[1]
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Accidental Release Occurs

Evacuate Immediate Area

Assess the Spill

Don Appropriate PPE
(including respiratory protection)

Contain the Spill

Clean Up Spill:
- Sweep solid material

- Place in sealed container

Decontaminate the Area

Dispose of Waste
According to Regulations

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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